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Compound of Interest

Compound Name:
2-amino-N-(furan-2-

ylmethyl)benzamide

Cat. No.: B056633 Get Quote

An in-depth analysis of the provided InChIKey RUHBCAVHAVRLGK-UHFFFAOYSA-N could

not be performed as it does not correspond to a specific chemical entity in publicly available

databases. This prevents the retrieval of associated physicochemical properties, experimental

protocols, and signaling pathways necessary for generating a comprehensive technical guide.

It is recommended to verify the accuracy of the InChIKey. An incorrect identifier will not resolve

to a unique chemical structure, thus making it impossible to gather the required scientific data.

For a valid chemical compound, a thorough guide would typically include the following sections:

Physicochemical Properties
This section would present a detailed summary of the compound's chemical and physical

characteristics. Data would be organized into a clear tabular format for easy reference and

comparison.

Table 1: Physicochemical Properties of [Compound Name]
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Property Value Units Reference

Molecular Formula

Molecular Weight g/mol

IUPAC Name

CAS Number

Melting Point °C

Boiling Point °C

Water Solubility mg/L

pKa

LogP

Experimental Protocols
Detailed methodologies for key experiments related to the compound would be provided. This

would include, but not be limited to, synthesis, purification, and analytical techniques.

Synthesis Protocol
A step-by-step procedure for the chemical synthesis of the compound, including necessary

reagents, reaction conditions, and work-up procedures.

Purification Protocol
Detailed methods for the purification of the synthesized compound, such as chromatography

(e.g., HPLC, column chromatography) or recrystallization, with specific parameters outlined.

Analytical Methods
A description of the analytical techniques used to characterize the compound, such as Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)

spectroscopy, including sample preparation and instrument settings.
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Biological Activity and Signaling Pathways
This section would delve into the compound's pharmacological effects and its mechanism of

action at a molecular level.

Pharmacological Profile
A summary of the known biological activities of the compound, including its targets, potency

(e.g., IC₅₀, EC₅₀), and therapeutic potential.

Signaling Pathway Analysis
A detailed description of the signaling pathways modulated by the compound. This would be

accompanied by a visual representation to clarify the molecular interactions.

To illustrate the expected visualization, a hypothetical experimental workflow for compound

screening is presented below.

Compound Screening

Lead Optimization

Compound Library Assay Development Primary Screening Hit Validation Structure-Activity
Relationship (SAR)

ADME/Tox Profiling In Vivo Efficacy Candidate Selection

Click to download full resolution via product page

Fig. 1: A generalized experimental workflow for drug discovery.

Upon providing a valid InChIKey, a detailed and specific technical guide will be generated

according to the specified requirements.

To cite this document: BenchChem. [InChIKey RUHBCAVHAVRLGK-UHFFFAOYSA-N
properties.]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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